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Compound of Interest

Compound Name: 1-Fluoronaphthalen-2-ol

CAS No.: 51417-63-1

Cat. No.: B1599743

Get Quote

Part 1: Executive Summary (Immediate Action Card)
This section is designed for immediate reference at the point of use. Print this summary and

attach it to the waste accumulation area.
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Parameter Critical Data

Chemical Name 1-Fluoronaphthalen-2-ol (1-Fluoro-2-naphthol)

CAS Number
51417-63-1 (Verify on specific reagent bottle;

isomers vary)

Primary Hazard Irritant / Aquatic Toxin / Halogenated

Waste Stream
HALOGENATED ORGANIC WASTE (Strict

Segregation Required)

Container Type
HDPE (High-Density Polyethylene) or Glass.[1]

NO Metal cans.

Incompatibility Strong oxidizers, Strong bases, Alkali metals.

Disposal Method
High-temperature incineration with acid gas

scrubbing (Off-site).

Part 2: Chemical Characterization & Hazard
Assessment
As a Senior Application Scientist, I must emphasize that the disposal logic for 1-
Fluoronaphthalen-2-ol is dictated by two structural features: the naphthalene core (aquatic

toxicity/persistence) and the fluorine substituent (halogenated status).

The "Halogenated" Imperative
Unlike standard organic waste (e.g., acetone, ethanol), this compound contains a Carbon-

Fluorine (C-F) bond.

The Mechanism of Hazard: Upon standard incineration, non-halogenated organics burn to

CO₂ and H₂O. However, 1-Fluoronaphthalen-2-ol releases Hydrogen Fluoride (HF) gas.

Operational Consequence: If you dispose of this in a "Non-Halogenated" stream, you risk

damaging the incinerator's catalytic converters or violating emissions permits. It must go to a

facility equipped with wet scrubbers.
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Physical & Toxicological Properties
Understanding these properties ensures you choose the correct PPE and containment.

Property Value / Description Operational Impact

Physical State Solid (Crystalline powder)
Dust inhalation risk; requires

N95 or fume hood handling.

Melting Point
~50–55 °C (Estimate based on

isomers)

Store cool; avoid heat near

waste containers.

Solubility
Soluble in DCM, Chloroform,

Alcohols

Use halogenated solvents

(DCM) for rinsing glassware.

Acidity (pKa) ~9.0 (Phenolic OH)

Soluble in basic aqueous

solutions, but do not mix with

bleach/oxidizers.

Aquatic Toxicity High (Category 1/2)
Zero drain disposal. All rinsate

must be collected.

Part 3: Step-by-Step Disposal Protocol
This protocol uses a Self-Validating System: at each step, a check is performed to ensure the

integrity of the waste stream.

Phase A: Waste Segregation (The Decision Matrix)
Do not simply throw the solid in a trash bin.[2] Follow this logic:

Solid Waste (Pure Chemical):

Place the solid 1-Fluoronaphthalen-2-ol in a sealable, wide-mouth jar (HDPE preferred).

Label as "Solid Hazardous Waste - Toxic/Halogenated."

Validation: Ensure the lid is chemically resistant (phenolic or teflon-lined).

Liquid Waste (Mother Liquors/Solutions):
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Solvent Check: Is the solvent halogenated (e.g., Dichloromethane) or non-halogenated

(e.g., Methanol)?

The Rule: If any halogenated solute (1-Fluoronaphthalen-2-ol) is present, the entire

mixture is classified as Halogenated Waste.

Validation: Check the pH. If the solution was part of a reaction with acids, neutralize to pH

6-8 before capping to prevent pressure buildup.

Phase B: Containerization & Labeling
Vessel: Use amber glass or HDPE carboys. Avoid metal containers as phenolic compounds

can corrode certain alloys over time, and HF generation (trace) is incompatible with metal.

Labeling Syntax:

Constituents: "Dichloromethane (95%), 1-Fluoronaphthalen-2-ol (5%)"

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Halogenated

Phase C: Workflow Diagram (Visualization)
The following diagram illustrates the decision logic for disposing of 1-Fluoronaphthalen-2-ol.
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Waste Generation:
1-Fluoronaphthalen-2-ol

Physical State?

Solid Residue

Powder/Crystals

In Solution

Dissolved

Segregated Solid Waste Bin
(Label: Toxic Solid)

Solvent Type?

EHS Pickup / High-Temp Incineration
(with Scrubber)

Halogenated Waste Carboy
(Red Tag)

DCM/Chloroform

Non-Halogenated Solvent?

Methanol/Acetone

CONTAMINATION EVENT:
Mixture becomes Halogenated Waste

Contains Fluoronaphthol

Click to download full resolution via product page
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Caption: Operational logic flow for segregating fluorinated naphthol waste. Note that adding

this compound to non-halogenated solvents reclassifies the entire mixture as Halogenated

Waste.

Part 4: Spill Contingency & Safety
In the event of a spill, immediate containment is necessary to prevent ground contamination.[3]

PPE Required: Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

If powder is airborne, use an N95 respirator.

Dry Spill (Powder):

Do not sweep vigorously (creates dust).

Cover with a wet paper towel (dampened with water or ethanol) to suppress dust.

Scoop into a wide-mouth jar.

Wipe area with ethanol. Dispose of wipes as Solid Hazardous Waste.

Wet Spill (Solution):

Cover with an inert absorbent (Vermiculite or polypropylene pads).

Do not use sawdust (combustible).

Collect absorbent into a heavy-duty plastic bag.

Label: "Debris contaminated with Fluoronaphthol."

Part 5: Regulatory & Environmental Context
Why strict compliance matters
Under the Resource Conservation and Recovery Act (RCRA) and similar global regulations

(e.g., EU Waste Framework Directive):
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P-List vs. U-List: While 1-Fluoronaphthalen-2-ol is not typically explicitly P-listed (acutely

toxic), it falls under the "Characteristic" hazardous waste definition due to toxicity (D000

series if leachable) and the presence of Halogens.

Cradle-to-Grave Liability: The generator (your lab) is responsible for the waste until it is

destroyed. Improperly coding this as "Non-Halogenated" can lead to fines if the incineration

facility detects Fluorine spikes in their emissions monitoring.

Final Verification Checklist
Before requesting pickup:

Is the container compatible (HDPE/Glass)?

Is the "Halogenated" box checked on the tag?

Is the pH neutral (6-8)?

Is the lid tight and the exterior clean?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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